Cas no 1179382-89-8 (1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide)

1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a sulfonamide derivative with a pyrazole core, exhibiting potential utility in medicinal chemistry and agrochemical research. Its structure features a 1-ethyl-3,5-dimethylpyrazole moiety linked to a 4-methoxybenzyl group via a sulfonamide bridge, offering versatility for further functionalization. The compound's stability, combined with its electron-rich aromatic and heterocyclic components, makes it a promising intermediate for designing bioactive molecules. Its sulfonamide group enhances binding affinity in target interactions, while the methoxybenzyl substituent may influence solubility and pharmacokinetic properties. This compound is suited for applications in drug discovery and chemical synthesis, where precise molecular modifications are critical.

1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide structure

1179382-89-8 structure

Product Name:1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

CAS No:1179382-89-8

MF:C₁₅H₂₁N₃O₃S

MW:323.41054224968

CID:5206231

Update Time:2025-10-28

1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide
- 1-ethyl-N-[(4-methoxyphenyl)methyl]-3,5-dimethyl-pyrazole-4-sulfonamide
- Inchi： 1S/C15H21N3O3S/c1-5-18-12(3)15(11(2)17-18)22(19,20)16-10-13-6-8-14(21-4)9-7-13/h6-9,16H,5,10H2,1-4H3
- InChI Key： SSRVUKCLNRLCLK-UHFFFAOYSA-N
- SMILES： S(C1C(C)=NN(CC)C=1C)(NCC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 443
XLogP3: 1.8
Topological Polar Surface Area: 81.6

1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM487627-1g	1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide	1179382-89-8	97%	1g	$480	2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD607114-1g	1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide	1179382-89-8	97%	1g	￥3367.0	2023-04-05

1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of 1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide (CAS 1179382-89-8)

The compound 1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide (CAS 1179382-89-8) is a specialized sulfonamide derivative with a unique molecular structure, combining a pyrazole core with a methoxybenzyl substituent. This structure grants it distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its CAS number 1179382-89-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and databases.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery and material science. 1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide is no exception, with studies highlighting its potential as a bioactive scaffold for designing novel therapeutics. Researchers are particularly intrigued by its structural flexibility, which allows for modifications to enhance solubility, stability, and target specificity. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The pyrazole moiety in this compound is a key feature, as pyrazoles are known for their heterocyclic diversity and applications in enzyme inhibition. Coupled with the sulfonamide group, this molecule exhibits potential interactions with biological targets such as carbonic anhydrases or kinases, which are hot topics in cancer and metabolic disorder research. Users searching for "pyrazole sulfonamide applications" or "CAS 1179382-89-8 uses" will find this compound relevant to cutting-edge developments.

From a synthetic perspective, 1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide is synthesized via multi-step organic reactions, often involving N-alkylation and sulfonylation techniques. Its methoxybenzyl group contributes to improved lipophilicity, a property highly sought after in central nervous system (CNS) drug design. This addresses frequent queries like "how to modify sulfonamides for better bioavailability" or "role of methoxy groups in drug molecules."

Environmental and green chemistry considerations are also pertinent. As industries shift toward sustainable practices, the synthesis of 1179382-89-8 is being optimized to reduce hazardous byproducts. Searches for "eco-friendly sulfonamide synthesis" reflect this trend, positioning the compound as a candidate for green pharmaceutical intermediates.

In summary, 1-Ethyl-N-(4-methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide (CAS 1179382-89-8) exemplifies innovation in heterocyclic chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug development, material science, and sustainable chemistry ensures it remains a focal point for future scientific inquiries.